Cas no 160954-07-4 (Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-)

Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)- structure
160954-07-4 structure
Product name:Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-
CAS No:160954-07-4
MF:C28H40O7
MW:488.613
CID:145981
PubChem ID:387980

Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)- Chemical and Physical Properties

Names and Identifiers

    • Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)-
    • DTXSID20936433
    • NCI60_029453
    • NSC682346
    • (2R)-2-[(1R)-1-[(5R,6R,10R,13S,17R)-5,6-dihydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
    • Ergosta-2, 5,6,21,22,27-pentahydroxy-1-oxo-, .delta.-lactone, (5.alpha.,6.beta.,22R)-
    • CHEMBL1999232
    • NSC-682346
    • Withafastuosin E
    • 5,6,21,27-Tetrahydroxy-22,26-epoxyergosta-2,24-diene-1,26-dione
    • 160954-07-4
    • Inchi: InChI=1S/C28H40O7/c1-15-11-22(35-25(33)17(15)13-29)18(14-30)20-7-6-19-16-12-24(32)28(34)9-4-5-23(31)27(28,3)21(16)8-10-26(19,20)2/h4-5,16,18-22,24,29-30,32,34H,6-14H2,1-3H3/t16-,18?,19-,20+,21-,22?,24?,26-,27-,28?/m0/s1
    • InChI Key: UCOUIXCKSZUAKU-INOOZIPNSA-N
    • SMILES: OCC1=C(C)CC(C([C@H]2CC[C@H]3[C@@H]4CC(O)C5(O)CC=CC(=O)[C@]5(C)[C@H]4CC[C@]23C)CO)OC1=O

Computed Properties

  • Exact Mass: 488.2775
  • Monoisotopic Mass: 488.27740361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 970
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 124.29

Ergosta-2,24-dien-26-oicacid, 5,6,21,22,27-pentahydroxy-1-oxo-, d-lactone, (5a,6b,22R)- Related Literature

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